molecular formula C14H11FN2O B8455917 2h-Pyrrolo[2,3-b]pyridin-2-one,3-fluoro-1,3-dihydro-3-methyl-1-phenyl- CAS No. 127555-23-1

2h-Pyrrolo[2,3-b]pyridin-2-one,3-fluoro-1,3-dihydro-3-methyl-1-phenyl-

Cat. No.: B8455917
CAS No.: 127555-23-1
M. Wt: 242.25 g/mol
InChI Key: QDDSQYKVWUNFOB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2h-Pyrrolo[2,3-b]pyridin-2-one,3-fluoro-1,3-dihydro-3-methyl-1-phenyl- is a useful research compound. Its molecular formula is C14H11FN2O and its molecular weight is 242.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2h-Pyrrolo[2,3-b]pyridin-2-one,3-fluoro-1,3-dihydro-3-methyl-1-phenyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2h-Pyrrolo[2,3-b]pyridin-2-one,3-fluoro-1,3-dihydro-3-methyl-1-phenyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

127555-23-1

Molecular Formula

C14H11FN2O

Molecular Weight

242.25 g/mol

IUPAC Name

3-fluoro-3-methyl-1-phenylpyrrolo[2,3-b]pyridin-2-one

InChI

InChI=1S/C14H11FN2O/c1-14(15)11-8-5-9-16-12(11)17(13(14)18)10-6-3-2-4-7-10/h2-9H,1H3

InChI Key

QDDSQYKVWUNFOB-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(N=CC=C2)N(C1=O)C3=CC=CC=C3)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Add 1,3-dihydro-3-methyl-1-phenyl-2H-pyrrolo[2,3-b]-pyridin-2-one (H) (3.0 g, 0.013 mole) portionwise to sodium hydride (0.63 g of 60% NaH in oil, 0.015 mole, washed with hexane) in dry THF (35 mL) at 10° C. under a N2 atmosphere. Stir for 30 minutes at room temperature, and then recool to 10° C. Add N-fluoro-N-neopentyl-p-toluenesulfonamide (4.1 g, 0.015 mole) in dry THF (30 mL) dropwise over 10 minutes. Warm reaction mixture up to room temperature slowly, and stir for 16 hours. Pour onto ice/water (100 mL), and neutralize to pH=4 to 5 with 15% aqueous HCl. Separate layers. Dry organic solution with MgSO4, filter, and rotoevaporate to give an oil. Dissolve the oil in dichloromethane, and chromatograph on silica gel, eluting with 30% ethyl acetate-hexane. Combine the appropriate fractions, and concentrate under reduced pressure. Triturate with isopropyl ether-petroleum ether and filter to give the title compound AA as a white solid (1.1 g, m.p. 83°-85° C.).
Quantity
3 g
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0.63 g
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reactant
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35 mL
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4.1 g
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reactant
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30 mL
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solvent
Reaction Step Two
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0 (± 1) mol
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reactant
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